N-(2-chlorophenyl)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

• IUPAC Name: N-(2-chlorophenyl)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C16H16ClNOS/c1-10-6-7-11-12(9-20-15(11)8-10)16(19)18-14-5-3-2-4-13(14)17/h2-5,9-10H,6-8H2,1H3,(H,18,19)
• InChI Key: WUCIJDVASVHEQK-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C(C1)SC=C2C(=O)NC3=CC=CC=C3Cl
• Molecular Formula: C16H16ClNOS
• Molecular Weight: 305.8 g/mol

Description

N-(2-chlorophenyl)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide, also known as AGN-2979, is a compound that belongs to the class of benzothiophene derivatives. It is a synthetic compound that has been extensively studied for its potential use in scientific research.

Mechanism of Action

N-(2-chlorophenyl)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide acts as a selective agonist of the sigma-1 receptor. It binds to the receptor and activates it, leading to various downstream effects. The exact mechanism of action of N-(2-chlorophenyl)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is not fully understood, but it is believed to modulate the activity of various ion channels and signaling pathways in the cell.
Biochemical and Physiological Effects:
N-(2-chlorophenyl)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has been shown to have various biochemical and physiological effects. It has been shown to modulate the release of various neurotransmitters, such as dopamine, serotonin, and glutamate. It has also been shown to have analgesic and antidepressant effects in animal models. Additionally, N-(2-chlorophenyl)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has been shown to have neuroprotective effects in various neurodegenerative disease models.

Advantages and Limitations for Lab Experiments

N-(2-chlorophenyl)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has several advantages for lab experiments. It is a synthetic compound that can be easily obtained and purified. It has a high affinity and selectivity for the sigma-1 receptor, which makes it a useful tool for studying the role of the receptor in various physiological and pathological conditions. However, N-(2-chlorophenyl)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has some limitations. It has poor solubility in water, which can make it difficult to use in certain experiments. Additionally, its effects on other receptors and signaling pathways are not fully understood, which can complicate its interpretation in experiments.

Future Directions

There are several future directions for the study of N-(2-chlorophenyl)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide. One direction is to further elucidate its mechanism of action and downstream effects. Another direction is to study its potential use in the treatment of various neurological and psychiatric disorders, such as Alzheimer's disease, Parkinson's disease, and depression. Additionally, the development of more soluble analogs of N-(2-chlorophenyl)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide could improve its use in lab experiments.

Scientific Research Applications

N-(2-chlorophenyl)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to have a high affinity for the sigma-1 receptor, which is a protein that is involved in various cellular processes, including calcium signaling, ion channel regulation, and neurotransmitter release. N-(2-chlorophenyl)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has been used to study the role of the sigma-1 receptor in various physiological and pathological conditions, such as pain, depression, and neurodegenerative diseases.